Cas no 2580089-93-4 (rac-tert-butyl (1R,6R,7S)-7-hydroxy-3-azabicyclo4.2.0octane-3-carboxylate)

• Product Name: rac-tert-butyl (1R,6R,7S)-7-hydroxy-3-azabicyclo4.2.0octane-3-carboxylate
• CAS No: 2580089-93-4
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5672101
• PubChem ID: 165886081
• Update Time: 2025-08-05

rac-tert-butyl (1R,6R,7S)-7-hydroxy-3-azabicyclo4.2.0octane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (1R,6R,7S)-7-hydroxy-3-azabicyclo[4.2.0]octane-3-carboxylate
• EN300-27081538
• 2580089-93-4
• tert-butyl (1S,6S,7R)-7-hydroxy-3-azabicyclo[4.2.0]octane-3-carboxylate
• 1,1-Dimethylethyl (1S,6S,7R)-7-hydroxy-3-azabicyclo[4.2.0]octane-3-carboxylate
• rac-tert-butyl (1R,6R,7S)-7-hydroxy-3-azabicyclo4.2.0octane-3-carboxylate

• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-5-4-9-8(7-13)6-10(9)14/h8-10,14H,4-7H2,1-3H3/t8-,9+,10-/m1/s1
• InChI Key： VXNBGESQTTWFJN-KXUCPTDWSA-N
• SMILES： O[C@@H]1C[C@@H]2CN(C(=O)OC(C)(C)C)CC[C@@H]21

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.146±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 327.9±42.0 °C(Predicted)
• pka: 14.85±0.20(Predicted)